N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• CAS No.: 578718-68-0
• Molecular Formula: C19H21N5O2S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: N-[4-(dimethylamino)phenyl]-2-[[5-(furan-2-yl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H21N5O2S/c1-4-11-24-18(16-6-5-12-26-16)21-22-19(24)27-13-17(25)20-14-7-9-15(10-8-14)23(2)3/h4-10,12H,1,11,13H2,2-3H3,(H,20,25)
• InChI Key: VQFLWKUEEWABTB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CO3

Description

N-[4-(Dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide (CAS: 578718-68-0) is a triazole-based acetamide derivative with a molecular formula of C₁₉H₂₁N₅O₂S and a molecular weight of 383.5 g/mol . The compound features a dimethylamino-substituted phenyl group linked via a sulfanyl-acetamide bridge to a 1,2,4-triazole ring substituted with furan-2-yl and prop-2-en-1-yl (allyl) groups. This structure positions it within a class of bioactive molecules studied for their anti-inflammatory, anti-exudative, and antiproliferative properties .

Key structural attributes include:

• N,N-Dimethylamino group: Enhances solubility and electronic effects on the phenyl ring.
• Allyl group (prop-2-en-1-yl): Introduces steric and electronic modulation at the triazole’s 4-position.
• Sulfanyl-acetamide linker: Stabilizes interactions with biological targets via hydrogen bonding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized via a cyclization reaction involving a hydrazine derivative and an appropriate alkyne.

Attachment of the Furan Ring: The furan ring is introduced through a coupling reaction, often using palladium-catalyzed cross-coupling methods.

Introduction of the Sulfanyl Group: The sulfanyl group is added via a nucleophilic substitution reaction.

Formation of the Acetamide Moiety: The final step involves the formation of the acetamide group through an acylation reaction.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the nitro or carbonyl groups, leading to amines or alcohols.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like halogens or organometallic compounds are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide involves its interaction with specific molecular targets. These targets could include enzymes or receptors, where the compound binds and modulates their activity. The pathways involved may include inhibition of enzyme activity or disruption of cellular processes.

Comparison with Similar Compounds

Structurally analogous compounds differ in substituents on the phenyl ring, triazole core, or acetamide linker. These variations influence physicochemical properties, synthesis routes, and bioactivity. Below is a detailed comparison:

Structural Variations and Physicochemical Properties

Compound Name / CAS	Substituents (Triazole 4/5-Positions)	Phenyl Group Modification	Molecular Weight (g/mol)	Key Physical Properties
Target Compound (578718-68-0)	5-(Furan-2-yl), 4-(allyl)	4-(Dimethylamino)phenyl	383.5	Not reported (melting point/solubility)
N-[4-(Diethylamino)phenyl] analog	5-(Furan-2-yl), 4-ethyl	4-(Diethylamino)phenyl	397.5	Not reported
N-[4-(Dimethylamino)phenyl]-pyridinyl analog	5-(Pyridin-3-yl), 4-ethyl	4-(Dimethylamino)phenyl	394.4	Not reported
FP1-12 derivatives	Varied (e.g., hydroxy, acetyl)	Substituted phenyl	400–450	Melting points: 207–274°C

Key Observations :

• Allyl vs.
• Amino Group Substitution: Replacing dimethylamino with diethylamino () increases molecular weight but reduces electron-donating capacity, altering solubility and target binding .
• Heterocyclic Moieties : Pyridine () or pyrolin () substitutions enhance polarity compared to furan, influencing bioavailability .

Pharmacological Activity

Compound Class	Substituent Modifications	Bioactivity (Dose)	Reference Compound Comparison
Target Compound	Allyl, furan-2-yl	Anti-exudative (10 mg/kg)	Diclofenac sodium (8 mg/kg)
FP1-12 Derivatives	Hydroxy, acetyl, nitro	Antiproliferative (IC₅₀: 5–20 µM)	Doxorubicin (IC₅₀: 1–2 µM)
3.1-3.21 Series	Fluoro, chloro, methoxy, nitro	Enhanced anti-exudative activity	Baseline: Unsubstituted analogs

Activity Trends :

• Anti-Exudative Effects : Electron-withdrawing groups (e.g., nitro, chloro) at the phenyl residue increase activity by 30–50% compared to the target compound’s allyl-furan system .

Spectroscopic and Crystallographic Data

• IR/NMR Profiles : Sulfanyl (C-S) stretches at 680–690 cm⁻¹ and acetamide C=O peaks at 1660–1670 cm⁻¹ are consistent across analogs .
• Crystallography : Pyridinyl analogs (e.g., ) exhibit planar triazole rings, while allyl-substituted derivatives may adopt twisted conformations due to steric hindrance .

Biological Activity

N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a synthetic compound with potential therapeutic applications. Its unique structure suggests various biological activities, particularly in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The compound can be described by the following molecular formula and structure:

Property	Details
Molecular Formula	C19H21N5O2S
Molecular Weight	385.47 g/mol
IUPAC Name	N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

Anticancer Activity

Research indicates that compounds with similar structural motifs exhibit significant anticancer properties. The triazole moiety is particularly noted for its ability to inhibit tumor growth. In vitro studies have shown that derivatives of triazoles are effective against various cancer cell lines, including breast (T-47D) and melanoma (UACC-257) cells. The mechanism often involves apoptosis induction and cell cycle arrest.

Case Study: A study evaluated the anticancer activity of triazole derivatives, revealing that modifications to the furan and dimethylamino groups enhanced potency against T-47D cells through apoptosis pathways .

Antimicrobial Activity

Compounds containing furan and triazole rings have demonstrated antimicrobial effects. The presence of the dimethylamino group can enhance membrane permeability, leading to increased susceptibility of bacterial cells.

Research Findings: In vitro assays against Gram-positive and Gram-negative bacteria showed that the compound exhibited significant antibacterial activity, with minimum inhibitory concentrations (MIC) comparable to standard antibiotics .

Anti-inflammatory Effects

The compound's structure suggests potential anti-inflammatory properties. Similar compounds have been shown to inhibit pro-inflammatory cytokines and modulate immune responses.

Evidence: Studies on related compounds indicate that they can reduce inflammation markers in vitro, suggesting a mechanism involving NF-kB pathway inhibition .

The proposed mechanism of action for N-[4-(dimethylamino)phenyl]-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide includes:

• Enzyme Inhibition: Binding to specific enzymes involved in cell proliferation and survival.
• Receptor Modulation: Interaction with various receptors influencing cellular signaling pathways.
• Induction of Apoptosis: Triggering programmed cell death in cancer cells through mitochondrial pathways.